1-(3-ethoxy-4-methoxybenzyl)-4-(4-nitrobenzyl)piperazine oxalate

• IUPAC Name: 1-[(3-ethoxy-4-methoxyphenyl)methyl]-4-[(4-nitrophenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C21H27N3O4.C2H2O4/c1-3-28-21-14-18(6-9-20(21)27-2)16-23-12-10-22(11-13-23)15-17-4-7-19(8-5-17)24(25)26;3-1(4)2(5)6/h4-9,14H,3,10-13,15-16H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: YOXYLEWQLHOXPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCN(CC2)CC3=CC=C(C=C3)[N+](=O)[O-])OC.C(=O)(C(=O)O)O
• Molecular Formula: C23H29N3O8
• Molecular Weight: 475.5 g/mol

Description

1-(3-ethoxy-4-methoxybenzyl)-4-(4-nitrobenzyl)piperazine oxalate is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields.

Scientific Research Applications

1-(3-ethoxy-4-methoxybenzyl)-4-(4-nitrobenzyl)piperazine oxalate has been investigated for its potential applications in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to exhibit potent binding affinity to serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes. This makes it a promising candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of 1-(3-ethoxy-4-methoxybenzyl)-4-(4-nitrobenzyl)piperazine oxalate involves its interaction with serotonin receptors in the brain. It acts as a partial agonist at the 5-HT1A receptor and a full agonist at the 5-HT2A receptor. This results in the modulation of serotonin signaling pathways, which are involved in the regulation of mood, cognition, and other physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce changes in various biochemical and physiological parameters. It has been shown to increase dopamine and norepinephrine levels in the brain, which may contribute to its antidepressant effects. It has also been shown to enhance cognitive function and memory consolidation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-ethoxy-4-methoxybenzyl)-4-(4-nitrobenzyl)piperazine oxalate in lab experiments is its potent binding affinity to serotonin receptors, which allows for the selective modulation of serotonin signaling pathways. However, one limitation is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several potential future directions for research on 1-(3-ethoxy-4-methoxybenzyl)-4-(4-nitrobenzyl)piperazine oxalate. One area of interest is its potential as a therapeutic agent for the treatment of depression, anxiety, and other psychiatric disorders. Another area of interest is its potential as a cognitive enhancer or nootropic agent. Further research is also needed to explore its pharmacokinetic properties and potential drug interactions.